Cas no 170572-96-0 (1,3-Cyclohexanediamine,4-(1-methylethyl)-(9CI))

1,3-Cyclohexanediamine,4-(1-methylethyl)-(9CI) structure
170572-96-0 structure
Product Name:1,3-Cyclohexanediamine,4-(1-methylethyl)-(9CI)
CAS No:170572-96-0
MF:C9H20N2
MW:156.268502235413
CID:905289
Update Time:2023-04-01

1,3-Cyclohexanediamine,4-(1-methylethyl)-(9CI) Chemical and Physical Properties

Names and Identifiers

    • 1,3-Cyclohexanediamine,4-(1-methylethyl)-(9CI)
    • 1,3-Cyclohexanediamine, 4-(1-methylethyl)-
    • Inchi: 1S/C9H20N2/c1-6(2)8-4-3-7(10)5-9(8)11/h6-9H,3-5,10-11H2,1-2H3
    • InChI Key: ZDDFFVJKABGMAJ-UHFFFAOYSA-N
    • SMILES: C1(N)CCC(C(C)C)C(N)C1

Computed Properties

  • Exact Mass: 156.163
  • Monoisotopic Mass: 156.163
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 123
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 3
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 52A^2
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